Cas no 1170088-10-4 (1-cyclohexyl-3-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylurea)

• Product Name: 1-cyclohexyl-3-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylurea
• CAS No: 1170088-10-4
• MF: C₂₂H₃₄N₄O
• MW: 370.531565189362
• CID: 6076305
• PubChem ID: 44059673
• Update Time: 2025-06-14

1-cyclohexyl-3-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylurea
• 1-cyclohexyl-3-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-pyrrolidin-1-ylethyl]urea
• 1170088-10-4
• AKOS024513371
• SR-01000923255
• 1-cyclohexyl-3-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethyl]urea
• SR-01000923255-1
• F5545-0044
• 1-cyclohexyl-3-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)urea

• Inchi： 1S/C22H34N4O/c1-25-14-11-18-15-17(9-10-20(18)25)21(26-12-5-6-13-26)16-23-22(27)24-19-7-3-2-4-8-19/h9-10,15,19,21H,2-8,11-14,16H2,1H3,(H2,23,24,27)
• InChI Key： IZYMFTAQBBGXJX-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1)C(NCC(C1C=CC2=C(C=1)CCN2C)N1CCCC1)=O

Computed Properties

• Exact Mass: 370.27326172g/mol
• Monoisotopic Mass: 370.27326172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 47.6Ų

Additional information on 1-cyclohexyl-3-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylurea

Comprehensive Overview of 1-cyclohexyl-3-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylurea (CAS No. 1170088-10-4)

The compound 1-cyclohexyl-3-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylurea (CAS No. 1170088-10-4) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects the intricate arrangement of its cyclohexyl, indole, and pyrrolidine moieties, which contribute to its potential applications in pharmaceutical research and development. This compound has garnered attention due to its potential role in modulating biological pathways, particularly in the context of central nervous system (CNS) disorders and receptor-targeted therapies.

In recent years, the scientific community has shown increasing interest in indole-derived compounds, such as 1-cyclohexyl-3-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylurea, owing to their versatility in drug design. The indole scaffold is a common feature in many bioactive molecules, including neurotransmitters and synthetic drugs. Researchers are particularly intrigued by the compound's potential to interact with G-protein-coupled receptors (GPCRs), which are critical targets for treating conditions like anxiety, depression, and neurodegenerative diseases. This aligns with the growing demand for novel CNS therapeutics in the pharmaceutical industry.

The pyrrolidine moiety in 1-cyclohexyl-3-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylurea further enhances its pharmacological profile. Pyrrolidine rings are known to improve bioavailability and blood-brain barrier (BBB) penetration, making them valuable in the design of neuroactive compounds. This characteristic has sparked discussions in online forums and academic circles about the compound's potential as a lead candidate for drug development. Additionally, the cyclohexyl group contributes to the molecule's lipophilicity, which is a key factor in optimizing drug delivery systems.

From a synthetic chemistry perspective, the preparation of 1-cyclohexyl-3-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylurea involves multi-step organic transformations, including urea formation and N-alkylation reactions. These processes are often explored in research papers and patent literature, highlighting the compound's relevance in medicinal chemistry. Its CAS No. 1170088-10-4 serves as a unique identifier, facilitating accurate referencing in databases like PubChem and Reaxys. This is particularly useful for researchers investigating structure-activity relationships (SAR) or seeking to optimize the compound's properties.

The rise of artificial intelligence (AI) in drug discovery has further amplified interest in compounds like 1-cyclohexyl-3-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylurea. Computational models are increasingly used to predict its binding affinity and pharmacokinetic parameters, reducing the need for extensive lab experimentation. This trend is reflected in search engine queries, where terms like "AI-driven drug design" and "predictive modeling for indole derivatives" are gaining traction. Such advancements underscore the compound's potential to bridge the gap between theoretical research and practical applications.

In conclusion, 1-cyclohexyl-3-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylurea (CAS No. 1170088-10-4) represents a fascinating area of study in modern chemistry and pharmacology. Its unique structure, combined with its potential therapeutic applications, makes it a subject of ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for innovative treatments in neurology and psychopharmacology, addressing some of the most pressing health challenges of our time.